Cas no 2870919-51-8 (5-chloro-2-ethoxy-N,N-bis(2-methylpropyl)benzene-1-sulfonamide)

• Product Name: 5-chloro-2-ethoxy-N,N-bis(2-methylpropyl)benzene-1-sulfonamide
• CAS No: 2870919-51-8
• MF: C₁₆H₂₆ClNO₃S
• MW: 347.900542736053
• CID: 5328409
• PubChem ID: 165434241
• Update Time: 2025-11-01

5-chloro-2-ethoxy-N,N-bis(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-ethoxy-N,N-bis(2-methylpropyl)benzenesulfonamide
• AKOS040854520
• F3386-5221
• Z6748050175
• 5-chloro-2-ethoxy-N,N-bis(2-methylpropyl)benzene-1-sulfonamide
• 2870919-51-8

• Inchi： 1S/C16H26ClNO3S/c1-6-21-15-8-7-14(17)9-16(15)22(19,20)18(10-12(2)3)11-13(4)5/h7-9,12-13H,6,10-11H2,1-5H3
• InChI Key： DWDGZQLSWYFRMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(N(CC(C)C)CC(C)C)(=O)=O)OCC

Computed Properties

• Exact Mass: 347.1321926g/mol
• Monoisotopic Mass: 347.1321926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.8±55.0 °C(Predicted)
• pka: -5.57±0.70(Predicted)

Additional information on 5-chloro-2-ethoxy-N,N-bis(2-methylpropyl)benzene-1-sulfonamide

5-Chloro-2-Ethoxy-N,N-Bis(2-Methylpropyl)Benzene-1-Sulfonamide: A Comprehensive Overview

5-Chloro-2-Ethoxy-N,N-Bis(2-Methylpropyl)Benzene-1-Sulfonamide, identified by the CAS Registry Number 2870919-51-8, is a complex organic compound with significant applications in various fields of chemistry. This compound belongs to the sulfonamide class, which is widely recognized for its versatility in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzene ring substituted with a chlorine atom at position 5, an ethoxy group at position 2, and a sulfonamide group at position 1. The sulfonamide group is further substituted with two N-bis(2-methylpropyl) groups, adding to its structural complexity and functional diversity.

The synthesis of 5-Chloro-2-Ethoxy-N,N-Bis(2-Methylpropyl)Benzene-1-Sulfonamide involves a series of carefully designed chemical reactions. Typically, the process begins with the preparation of the benzene ring precursor, followed by sequential substitution reactions to introduce the chlorine and ethoxy groups. The sulfonamide group is then introduced through a nucleophilic aromatic substitution reaction, utilizing appropriate reagents to ensure high yield and purity. The final step involves the substitution of the amine groups with N-bis(2-methylpropyl) groups, which enhances the compound's stability and bioavailability.

Recent studies have highlighted the potential of this compound in drug development. Its unique structure allows for strong binding to various biological targets, making it a promising candidate for treating diseases such as cancer and inflammatory disorders. For instance, researchers have reported that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its application in oncology.

In the field of agrochemistry, 5-Chloro-2-Ethoxy-N,N-Bis(2-Methylpropyl)Benzene-1-Sulfonamide has shown remarkable potential as a herbicide. Its ability to inhibit specific enzymes in plants has been demonstrated in recent field trials, where it exhibited high efficacy against a range of weeds without causing significant harm to crops. This property makes it an attractive alternative to traditional herbicides, which often have adverse environmental impacts.

The material science community has also taken notice of this compound due to its unique mechanical and thermal properties. Studies have shown that when incorporated into polymer matrices, it significantly enhances the material's strength and thermal stability. This makes it a valuable additive for high-performance polymers used in aerospace and automotive industries.

In conclusion, 5-Chloro-2-Ethoxy-N,N-Bis(2-Methylpropyl)Benzene-1-Sulfonamide (CAS No: 2870919-51-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemistry, and materials science. Its structural complexity and functional diversity make it a subject of intense research interest. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.